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Compound of Interest

Compound Name: MI-2-2

Cat. No.: B609020

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with MI-2-2. The following procedural steps and data
are designed to ensure the safe handling, storage, and disposal of this compound, fostering a
secure laboratory environment.

Hazard Identification and GHS Classification

MI-2-2 is a potent menin-MLL inhibitor that requires careful handling due to its potential health
and environmental hazards.[1][2]
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Hazard Class

GHS Category

Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[2]
Specific Target Organ Toxicity, H335: May cause respiratory
. Category 3 L
Single Exposure irritation.[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

Engineering controls, such as fume hoods, should be the primary means of controlling

exposure, with PPE serving as a critical secondary barrier.[1][3]
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Body Part Required PPE Specifications
Safety goggles with side- Must be compliant with ANSI
Eyes/Face ) )
shields or a face shield. Z87.1 standards.[1]
_ _ _ Material suitability should be
Chemical-resistant protective )
Hands determined based on the
gloves.
solvent used.
Bod Impervious clothing, suchasa  Should be appropriate to
ody

lab coat or coveralls.

prevent skin contact.

Respiratory

Suitable respirator.

Use a NIOSH-approved
respirator when ventilation is
inadequate or when handling
the powder form to avoid dust

inhalation.[1]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling MI-2-2 from receipt to disposal is essential for laboratory

safety.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage Conditions: Store the compound in a tightly sealed container in a cool, well-

ventilated area.[1]
o Powder: Store at -20°C.[1]
o In Solvent: Store at -80°C.[1]

e Segregation: Keep away from direct sunlight, sources of ignition, and incompatible materials
such as strong acids/alkalis and strong oxidizing/reducing agents.[1][2]
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Preparation and Use

o Ventilation: All work with MI-2-2, especially handling the solid form and preparing solutions,
should be conducted in a certified chemical fume hood to avoid inhalation of dust or
aerosols.[1][2]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound.[1][2]

o Spill Preparedness: Ensure a spill kit is readily available. In case of a spill, evacuate the
area, prevent further leakage, and absorb the spill with an inert material.[2] Decontaminate
surfaces with alcohol.[2]

Safe Handling Workflow
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Safe Handling Workflow for MI-2-2
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Caption: A workflow diagram illustrating the key steps for the safe handling of MI-2-2.
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Disposal Plan

Proper disposal of MI-2-2 and its containers is critical to prevent environmental contamination
and ensure regulatory compliance.

o Waste Classification: MI-2-2 is classified as hazardous waste due to its toxicity to aquatic life.

[1]
e Containerization:

o Solid Waste: Collect unused or contaminated solid MI-2-2 in a clearly labeled, sealed
container designated for chemical waste.[4]

o Liquid Waste: Collect solutions containing MI-2-2 in a compatible, sealed, and clearly
labeled hazardous waste container. Do not discharge organic solvents down the drain.[4]

o Contaminated Materials: Items such as gloves, paper towels, and pipette tips that are
contaminated with MI-2-2 should be collected in a sealed bag or container and disposed of
as hazardous solid waste.[4]

o Disposal Route: All waste containing MI-2-2 must be disposed of through an approved waste
disposal plant or your institution's hazardous waste program.[1] Avoid release to the
environment.[1]

Disposal Decision Pathway
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MI-2-2 Disposal Decision Pathway
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Caption: A decision-making diagram for the proper disposal of different forms of MI-2-2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
MI-2-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609020#personal-protective-equipment-for-handling-
mi-2-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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